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[1-(3-Methylphenyl)-5-benzimidazolyl]-(1-piperidinyl)methanone [1-(3-Methylphenyl)-5-benzimidazolyl]-(1-piperidinyl)methanone ML-148 is an inhibitor of 15-hydroxy prostaglandin dehydrogenase (15-PGDH) with an IC50 value of 56 nM. It demonstrates selectivity for 15-PGDH when profiled across a panel of related dehydrogenase or reductase enzymes.
Brand Name: Vulcanchem
CAS No.: 451496-96-1
VCID: VC0162746
InChI: InChI=1S/C20H21N3O/c1-15-6-5-7-17(12-15)23-14-21-18-13-16(8-9-19(18)23)20(24)22-10-3-2-4-11-22/h5-9,12-14H,2-4,10-11H2,1H3
SMILES: CC1=CC(=CC=C1)N2C=NC3=C2C=CC(=C3)C(=O)N4CCCCC4
Molecular Formula: C20H21N3O
Molecular Weight: 319.4 g/mol

[1-(3-Methylphenyl)-5-benzimidazolyl]-(1-piperidinyl)methanone

CAS No.: 451496-96-1

Reference Standards

VCID: VC0162746

Molecular Formula: C20H21N3O

Molecular Weight: 319.4 g/mol

[1-(3-Methylphenyl)-5-benzimidazolyl]-(1-piperidinyl)methanone - 451496-96-1

CAS No. 451496-96-1
Product Name [1-(3-Methylphenyl)-5-benzimidazolyl]-(1-piperidinyl)methanone
Molecular Formula C20H21N3O
Molecular Weight 319.4 g/mol
IUPAC Name [1-(3-methylphenyl)benzimidazol-5-yl]-piperidin-1-ylmethanone
Standard InChI InChI=1S/C20H21N3O/c1-15-6-5-7-17(12-15)23-14-21-18-13-16(8-9-19(18)23)20(24)22-10-3-2-4-11-22/h5-9,12-14H,2-4,10-11H2,1H3
Standard InChIKey YQNOQZALLOQMPY-UHFFFAOYSA-N
SMILES CC1=CC(=CC=C1)N2C=NC3=C2C=CC(=C3)C(=O)N4CCCCC4
Canonical SMILES CC1=CC(=CC=C1)N2C=NC3=C2C=CC(=C3)C(=O)N4CCCCC4
Description ML-148 is an inhibitor of 15-hydroxy prostaglandin dehydrogenase (15-PGDH) with an IC50 value of 56 nM. It demonstrates selectivity for 15-PGDH when profiled across a panel of related dehydrogenase or reductase enzymes.
Synonyms [1-(3-methylphenyl)-1H-benzimidazol-5-yl]-1-piperidinyl-methanone
Reference 1.Niesen, F.H.,Schultz, L.,Jadhav, A., et al. High-affinity inhibitors of human NAD+-dependent 15-hydroxyprostaglandin dehydrogenase: Mechanisms of inhibition and structure-activity relationships. PLoS One 5(11), 1-12 (2010).
PubChem Compound 3243760
Last Modified Nov 11 2021
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